Cas no 1806051-26-2 (3-(Difluoromethyl)-4-iodopyridine-2-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-iodopyridine-2-sulfonyl chloride
• CAS No: 1806051-26-2
• MF: C₆H₃ClF₂INO₂S
• MW: 353.512798547745
• CID: 4848725
• Update Time: 2025-05-26

3-(Difluoromethyl)-4-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C6H3ClF2INO2S/c7-14(12,13)6-4(5(8)9)3(10)1-2-11-6/h1-2,5H
• InChI Key： LFMMNRVNCCABAE-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-4-iodopyridine-2-sulfonyl chloride

3-(Difluoromethyl)-4-iodopyridine-2-sulfonyl chloride (CAS No. 1806051-26-2): An Overview of Its Synthesis, Applications, and Recent Research Advances

3-(Difluoromethyl)-4-iodopyridine-2-sulfonyl chloride (CAS No. 1806051-26-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, an iodine substituent, and a sulfonyl chloride functional group. These features contribute to its potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of complex molecules.

The synthesis of 3-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride involves several well-documented steps. Typically, the process begins with the preparation of 3-(difluoromethyl)-4-iodopyridine, which can be achieved through a variety of methods, such as the reaction of 4-bromo-3-(difluoromethyl)pyridine with potassium iodide. The subsequent conversion to the sulfonyl chloride derivative is accomplished by treating the pyridine with chlorosulfonic acid under controlled conditions. This multi-step synthesis highlights the importance of precise reaction conditions and careful purification techniques to ensure the desired product is obtained with high purity and yield.

In recent years, 3-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride has been extensively studied for its potential in medicinal chemistry. One notable application is its use as a building block in the synthesis of pyridine-based drugs. The difluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic properties, while the iodine substituent can serve as a handle for further functionalization or as a radiolabeling site for imaging studies. Additionally, the sulfonyl chloride functional group provides a reactive site for nucleophilic substitution reactions, enabling the formation of diverse derivatives with tailored biological activities.

Research efforts have also focused on exploring the biological activities of compounds derived from 3-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride. For instance, studies have demonstrated that certain derivatives exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses. The mechanism of action often involves inhibition of viral replication through interference with key viral enzymes or host cell processes. These findings highlight the potential of this compound as a lead structure for the development of new antiviral agents.

Beyond antiviral applications, 3-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride has shown promise in other therapeutic areas as well. For example, it has been investigated as a scaffold for designing inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery due to their large and often flat interaction surfaces. By incorporating this compound into PPI inhibitors, researchers have been able to achieve improved binding affinity and selectivity, thereby enhancing the therapeutic potential of these molecules.

The versatility of 3-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride extends beyond medicinal chemistry into other areas of chemical research. In materials science, this compound has been used as a precursor for the synthesis of functionalized polymers and nanomaterials. The unique electronic properties conferred by the difluoromethyl and iodine substituents make it an attractive candidate for applications in electronic devices and sensors. Furthermore, its reactivity with various nucleophiles allows for the facile preparation of conjugated systems with tunable optical and electronic properties.

In conclusion, 3-(difluoromethyl)-4-iodopyridine-2-sulfonyl chloride (CAS No. 1806051-26-2) is a highly valuable compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique structural features and reactivity profile make it an ideal building block for the synthesis of complex molecules with diverse biological activities and functional properties. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemical research.